Cas no 1432794-22-3 ((S)-2-Benzylmorpholine hydrochloride)

• Product Name: (S)-2-Benzylmorpholine hydrochloride
• CAS No: 1432794-22-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5520931
• PubChem ID: 166597432
• Update Time: 2025-11-01

(S)-2-Benzylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2-(phenylmethyl)-, hydrochloride, (2S)-
• (S)-2-Benzylmorpholinehydrochloride
• F84767
• 1432794-22-3
• (S)-2-BENZYLMORPHOLINE HYDROCHLORIDE
• (S)-2-Benzylmorpholine hydrochloride

• Inchi： 1S/C11H15NO.ClH/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11;/h1-5,11-12H,6-9H2;1H/t11-;/m0./s1
• InChI Key： DGLIPFPULQKWIQ-MERQFXBCSA-N
• SMILES： C([C@@H]1OCCNC1)C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (S)-2-Benzylmorpholine hydrochloride

Recent Advances in the Study of (S)-2-Benzylmorpholine Hydrochloride (CAS: 1432794-22-3)

The compound (S)-2-Benzylmorpholine hydrochloride (CAS: 1432794-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its pharmacological properties and synthetic pathways.

One of the key areas of research involving (S)-2-Benzylmorpholine hydrochloride is its role as an intermediate in the synthesis of opioid receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into ligands with high affinity for mu-opioid receptors, offering potential avenues for the development of new analgesics with reduced side effects. The study highlighted the compound's stereospecificity, which is critical for achieving desired pharmacological outcomes.

In addition to its applications in opioid research, (S)-2-Benzylmorpholine hydrochloride has been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv detailed its use in the synthesis of novel dopamine D3 receptor antagonists, which could have implications for treating neuropsychiatric disorders such as schizophrenia and addiction. The researchers emphasized the compound's favorable physicochemical properties, including its solubility and stability, which make it a promising candidate for further optimization.

Another notable advancement is the development of scalable synthetic routes for (S)-2-Benzylmorpholine hydrochloride. A 2024 publication in Organic Process Research & Development described an efficient, enantioselective synthesis method that reduces production costs and improves yield. This methodological improvement is expected to facilitate broader access to the compound for both academic and industrial research, accelerating its adoption in drug discovery programs.

Despite these promising developments, challenges remain in fully elucidating the compound's metabolic fate and toxicity profile. Preliminary in vitro studies suggest that (S)-2-Benzylmorpholine hydrochloride is metabolized primarily by cytochrome P450 enzymes, but further in vivo studies are needed to assess its safety and pharmacokinetics. Researchers are also exploring structural modifications to enhance its bioavailability and reduce potential off-target effects.

In conclusion, (S)-2-Benzylmorpholine hydrochloride (CAS: 1432794-22-3) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span from opioid receptor modulation to CNS drug development, supported by recent advances in synthetic methodology. Ongoing studies are expected to further clarify its therapeutic potential and safety profile, paving the way for its incorporation into clinical-stage compounds. The compound's unique stereochemical properties and synthetic accessibility position it as a key player in the next generation of drug discovery efforts.